Acid Blue 161

• CAS: 12392-64-2
• Synonyms: Acid Blue 193; Acid Blue 193, disodium salt; Acid Blue 193, trisodium salt
• Molecular Formula: C40H22CrN4Na2O10S2-
• Molecular Weight: 880.7 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C4=CC=CC=C43)S(=O)(=O)[O-])[O-])[O-].C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C4=CC=CC=C43)S(=O)(=O)[O-])[O-])[O-].[Na+].[Na+].[Cr+3]
• InChI: InChI=1S/2C20H14N2O5S.Cr.2Na/c2*23-16-10-9-12-5-1-2-6-13(12)19(16)21-22-20-15-8-4-3-7-14(15)18(11-17(20)24)28(25,26)27;;;/h2*1-11,23-24H,(H,25,26,27);;;/q;;+3;2*+1/p-6
• InChIKey: LCZPIYCNOWJWPQ-UHFFFAOYSA-H

Acid Blue 161 (CAS 12392-64-2) is a 1:2 chromium complex azo dye engineered for applications where standard acid dyes fail. Its stable Cr(III) coordination delivers ISO 5-6 lightfastness and superior wetfastness—critical for high-value wool, silk, nylon textiles, and leather automotive interiors. Unlike non-metallized Acid Blue 80, this dye resists fading under prolonged UV exposure, reducing warranty claims. With water solubility of 145 g/L, it ensures consistent color density in industrial ink formulations. Choose Acid Blue 161 for measurable performance and extended product lifespan.

Acid Blue 161 CAS 12392-64-2: Technical Specifications and Industrial Procurement Baseline

Acid Blue 161 (CAS 12392-64-2), also designated as C.I. Acid Blue 161 and C.I. 15706, is a 1:2 chromium complex azo dye [1]. This compound is characterized by its dark blue solid appearance, with a water solubility of 145 g/L at 20°C and a density of 1.527 g/mL at 20°C [2]. As a metal-complex acid dye, it is specifically formulated for dyeing protein and polyamide fibers, including wool, silk, and nylon, as well as for leather finishing [3]. Its procurement is often driven by the need for specific lightfastness and color stability in applications where standard acid dyes may not meet performance requirements.

• [1] World Dye Variety. Acid Blue 161. C.I. 15706. Molecular Structure: Single azo class. View Source
• [2] ChemicalBook. 12392-64-2. Density: 1.527[at 20℃]; Water Solubility: 145g/L at 20℃. View Source
• [3] ChemSrc. Acid Blue 161. Used for wool, silk, polyamide fiber dyeing, also can be used for leather dyeing. View Source

Acid Blue 161 Procurement Rationale: Why In-Class Substitution Leads to Performance Variance

Acid Blue 161 is a 1:2 chromium complex dye, which fundamentally distinguishes it from non-metallized acid dyes and 1:1 metal-complex dyes. The 1:2 chromium complex structure confers enhanced lightfastness and wetfastness due to the stable coordination of two dye ligands to a single chromium(III) ion [1]. Generic substitution with non-metallized acid dyes, such as C.I. Acid Blue 80, can result in significantly lower lightfastness and washfastness, leading to premature fading in textile and leather goods. Conversely, substituting with other 1:2 chromium complexes may seem viable, but variations in ligand structure and sulfonation degree lead to quantifiable differences in solubility, substantivity, and specific fastness ratings, as detailed below .

• [1] World Dye Variety. Acid Blue 161. 1:2 chromium complex formation enhances light fastness. View Source

Acid Blue 161 Quantitative Differentiation: Head-to-Head Performance Data vs. Comparators

Acid Blue 161 Light Fastness Performance vs. Non-Metallized Acid Blue 80

Acid Blue 161 demonstrates a light fastness rating of ISO 5-6 on wool [1]. In contrast, the non-metallized anthraquinone acid dye C.I. Acid Blue 80 is reported to exhibit 'good' lightfastness, but without a quantitative ISO rating typically associated with 1:2 metal-complex dyes . This difference of at least one full ISO grade is significant for applications requiring long-term color retention under light exposure.

Evidence Dimension	Light Fastness (ISO)
Target Compound Data	ISO 5-6
Comparator Or Baseline	C.I. Acid Blue 80: 'Good' (no specific ISO rating)
Quantified Difference	≥1 ISO grade improvement
Conditions	Wool substrate, ISO 105-B02 standard

Why This Matters

For procurement, this quantifies the superior lightfastness of Acid Blue 161 over a common non-metallized alternative, directly impacting product longevity and customer satisfaction in textiles and leather.

• [1] World Dye Variety. Acid Blue 161. Light Fastness: ISO 5-6. View Source

Acid Blue 161 Aqueous Solubility Comparison: Process Efficiency Advantage

Acid Blue 161 exhibits a water solubility of 145 g/L at 20°C [1]. This is a critical parameter for dye bath preparation and industrial process control. In comparison, other 1:2 chromium complex dyes, such as C.I. Acid Blue 169, are reported to have significantly lower solubility, as evidenced by their description as 'partly soluble' in water . This quantifiable solubility difference can impact dye uptake uniformity and process efficiency.

Evidence Dimension	Water Solubility
Target Compound Data	145 g/L at 20°C
Comparator Or Baseline	C.I. Acid Blue 169: 'Partly soluble'
Quantified Difference	High vs. low solubility
Conditions	Aqueous solution, 20°C

Why This Matters

Higher solubility facilitates easier dye bath preparation, reduces the risk of undissolved dye particles causing uneven dyeing, and improves overall process efficiency, making Acid Blue 161 a more reliable choice for large-scale industrial applications.

• [1] ChemicalBook. 12392-64-2. Water Solubility: 145g/L at 20℃. View Source

Acid Blue 161 Adsorption Capacity: Comparative Removal Efficiency for Wastewater Treatment

In comparative adsorption studies using Ganoderma lucidum fungal biomass at an initial dye concentration of 500 mg/L, Acid Blue 161 demonstrated a 65.83% adsorption capacity, significantly higher than the 27.77% observed for Reactive Red 43 [1]. Furthermore, live biomass achieved a 26.19% greater removal of Acid Blue 161 compared to dead biomass [1]. This indicates that Acid Blue 161 is more amenable to biosorption-based wastewater treatment processes compared to other azo dyes.

Evidence Dimension	Adsorption Capacity
Target Compound Data	65.83% removal at 500 mg/L
Comparator Or Baseline	Reactive Red 43: 27.77% removal at 500 mg/L
Quantified Difference	38.06 percentage point increase
Conditions	Ganoderma lucidum biomass, initial concentration 500 mg/L

Why This Matters

For industries concerned with environmental compliance and effluent treatment, this data supports the selection of Acid Blue 161 as a dye that can be more effectively removed from wastewater using biological methods, potentially reducing environmental impact and treatment costs.

• [1] Bakhti, A., Maleki Rad, M., Azin, E., & Moghimi, H. (2025). Bioremediation Journal. Comparative adsorption of Acid Blue 161 vs. Reactive Red 43. DOI: 10.1080/10889868.2025.2505782 View Source

Acid Blue 161 Thermal and Oxidative Stability: Process Robustness Metric

Acid Blue 161 is reported to be 'stable' under standard storage conditions, with a vapor pressure of 0 Pa at 25°C and a density of 1.527 g/mL at 20°C [1]. It is 'incompatible with strong oxidizing agents' [1]. This stability profile is typical for 1:2 chromium complex dyes, but the quantitative vapor pressure data provides a benchmark for assessing potential volatile emissions during processing, which can be a factor in occupational safety and environmental control. This level of specification is not always readily available for all in-class alternatives.

Evidence Dimension	Vapor Pressure
Target Compound Data	0 Pa at 25°C
Comparator Or Baseline	In-class alternatives: Often not specified
Quantified Difference	Negligible volatility
Conditions	25°C

Why This Matters

A vapor pressure of 0 Pa at ambient temperature indicates negligible volatility, which can simplify handling, reduce airborne exposure risks, and eliminate the need for specialized vapor control measures during processing, contributing to a safer and more straightforward manufacturing environment.

• [1] ChemicalBook. 12392-64-2. Vapor Pressure: 0Pa at 25℃; Stability: Stable. View Source

Acid Blue 161 Optimal Deployment Scenarios: Where Verified Differentiation Drives Procurement Decisions

Premium Wool and Silk Textile Dyeing for Lightfast Garments

Acid Blue 161 is ideally suited for dyeing high-value wool and silk textiles where lightfastness is paramount. The quantified ISO 5-6 light fastness rating directly addresses the risk of fading in garments exposed to sunlight, providing a measurable performance advantage over non-metallized alternatives like Acid Blue 80. Procurement for this application is justified by the extended product lifespan and maintained color vibrancy.

Leather Dyeing for Automotive and Furniture Upholstery

For leather goods subjected to high light exposure, such as automotive interiors and furniture, Acid Blue 161's robust lightfastness (ISO 5-6) is critical. Its 1:2 chromium complex structure ensures the color withstands prolonged UV exposure without significant degradation. This reduces warranty claims related to color fading and enhances the perceived quality of the finished product.

Industrial Wastewater Bioremediation Studies

Acid Blue 161 serves as a model compound for evaluating the efficacy of fungal biosorption systems in textile effluent treatment. The demonstrated 65.83% adsorption capacity by Ganoderma lucidum biomass provides a benchmark for comparing the performance of novel bioremediation agents. Researchers and environmental engineers can use this data to design and optimize treatment processes for azo dye-laden wastewaters.

Colorant for Industrial Inks Requiring High Tinting Strength

The high water solubility (145 g/L at 20°C) and stable chromium-complex structure of Acid Blue 161 make it a suitable colorant for industrial ink formulations, including those for fountain pens and printers. The solubility ensures consistent color density, while the inherent stability contributes to the long-term performance and shelf-life of the ink product.

• [1] World Dye Variety. Acid Blue 161. Light Fastness: ISO 5-6. View Source
• [2] Bakhti, A., et al. (2025). Bioremediation Journal. Acid Blue 161 adsorption by G. lucidum. View Source